Cas no 56817-23-3 (7-chloro-5H,6H-imidazo[1,2-c]pyrimidin-5-one)

7-Chloro-5H,6H-imidazo[1,2-c]pyrimidin-5-one is a heterocyclic compound featuring a fused imidazo[1,2-c]pyrimidine core with a chlorine substituent at the 7-position and a carbonyl group at the 5-position. This structure imparts unique reactivity and potential as a versatile intermediate in medicinal chemistry and drug discovery. The chloro group enhances electrophilic properties, facilitating further functionalization, while the imidazo-pyrimidine scaffold is known for its bioisosteric relevance to purine bases, making it valuable in designing kinase inhibitors or nucleoside analogs. Its rigid bicyclic framework contributes to improved binding affinity and metabolic stability in target molecules. The compound's synthetic utility is underscored by its compatibility with cross-coupling reactions and nucleophilic substitutions, enabling diverse derivatization for structure-activity relationship studies.

7-chloro-5H,6H-imidazo[1,2-c]pyrimidin-5-one structure

56817-23-3 structure

Product Name:7-chloro-5H,6H-imidazo[1,2-c]pyrimidin-5-one

CAS No:56817-23-3

MF:C₆H₃ClN₃O

MW:168.560519456863

CID:4652335

PubChem ID:21320102

Update Time:2025-07-02

7-chloro-5H,6H-imidazo[1,2-c]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

- 7-Chloro-Imidazo[1,2-C]Pyrimidin-5-Ol(WX636151)
- SCHEMBL557300
- SCHEMBL4612498
- AS-37568
- 1070972-32-5
- SY126162
- EN300-107701
- 7-chloro-6h-imidazo[1,2-c]pyrimidin-5-one
- 56817-09-5
- 7-chloro-5H,6H-imidazo[1,2-c]pyrimidin-5-one
- MFCD16658012
- 7-Chloroimidazo[1,2-c]pyrimidin-5-ol
- AKOS022188892
- 7-chloroimidazo[1,2-c]pyrimidin-5(1H)-one
- 56817-23-3
- MORDDYJPVSRHAG-UHFFFAOYSA-N
- DTXSID80612327
- 7-chloro-Imidazo[1,2-c]pyrimidin-5(1H)-one
- MFCD20502311
- CS-0038770
- AKOS015902018
- DB-059560
- 7-CHLOROIMIDAZO[1,2-C]PYRIMIDIN-5(6H)-ONE
- 7-Chloro-imidazo[1,2-c]pyrimidin-5-ol
- Inchi： 1S/C6H4ClN3O/c7-4-3-5-8-1-2-10(5)6(11)9-4/h1-3H,(H,8,9,11)/p-1
- InChI Key： ILYHYSNHPREVGW-UHFFFAOYSA-M
- SMILES： O=C1N=C(Cl)C=C2[N-]C=CN12

Computed Properties

Exact Mass: 169.0042895g/mol
Monoisotopic Mass: 169.0042895g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 46.9Å²

7-chloro-5H,6H-imidazo[1,2-c]pyrimidin-5-one Pricemore >>

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Chemenu	CM322713-1g	7-Chloroimidazo[1,2-c]pyrimidin-5-ol	56817-23-3	95%	1g	$***	2023-05-30
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ChemScence	CS-0047581-5g	7-Chloro-5-oxo-5H-imidazo[1,2-c]pyrimidin-1-ide	56817-23-3		5g	$1605.0	2022-04-27
A2B Chem LLC	AJ58846-1mg	7-Chloroimidazo[1,2-c]pyrimidin-5-ol	56817-23-3		1mg	$73.00	2024-04-19
A2B Chem LLC	AJ58846-2mg	7-Chloroimidazo[1,2-c]pyrimidin-5-ol	56817-23-3		2mg	$86.00	2024-04-19
A2B Chem LLC	AJ58846-3mg	7-Chloroimidazo[1,2-c]pyrimidin-5-ol	56817-23-3		3mg	$105.00	2024-04-19
A2B Chem LLC	AJ58846-5mg	7-Chloroimidazo[1,2-c]pyrimidin-5-ol	56817-23-3		5mg	$118.00	2024-04-19
A2B Chem LLC	AJ58846-10mg	7-Chloroimidazo[1,2-c]pyrimidin-5-ol	56817-23-3		10mg	$135.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1118221-1g	7-Chloro-5-oxo-5H-imidazo[1,2-c]pyrimidin-1-ide	56817-23-3	95+%	1g	￥3478.00	2024-05-08
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